1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone]

• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol
• IUPAC Name: (2E)-2-[(4-cyclohexylphenyl)hydrazinylidene]cyclopentan-1-one
• InChI: InChI=1S/C17H22N2O/c20-17-8-4-7-16(17)19-18-15-11-9-14(10-12-15)13-5-2-1-3-6-13/h9-13,18H,1-8H2/b19-16+
• InChI Key: MULXBWMVRUNZTN-KNTRCKAVSA-N
• Isomeric SMILES: C1CCC(CC1)C2=CC=C(C=C2)N/N=C/3\CCCC3=O
• SMILES: C1CCC(CC1)C2=CC=C(C=C2)NN=C3CCCC3=O

Description

1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone] is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as CHPH and has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone] has been found to have a variety of scientific research applications. One of the primary uses of this compound is in the field of medicinal chemistry. It has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, it has been studied as a potential antioxidant and anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone] involves its ability to inhibit certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. Additionally, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone] has been found to have a variety of biochemical and physiological effects. It has been found to have antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases. Additionally, it has been found to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone] in lab experiments is that it is a relatively simple compound to synthesize. Additionally, it has been found to have a variety of potential applications in scientific research. However, one of the limitations of using this compound is that it may have limited solubility in certain solvents, which may make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone]. One potential direction is to further explore its potential as a therapeutic agent for the treatment of various diseases. Additionally, further research could be done to explore its mechanism of action and to identify other enzymes and proteins that it may interact with. Finally, research could be done to explore the potential use of 1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone] in combination with other compounds for the treatment of various diseases.

Synthesis Methods

The synthesis method for 1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone] involves the reaction of cyclopentanone with hydrazine hydrate to form 1,2-cyclopentanedione hydrazone. This intermediate is then reacted with 4-cyclohexylbenzaldehyde to form the final product, 1,2-Cyclopentanedione 1-[(4-cyclohexylphenyl)hydrazone]. The reaction mechanism involves the formation of a Schiff base intermediate followed by reduction with sodium borohydride.